Cas no 1257709-49-1 (6-(4-methyl-1-piperazinyl)-2-Pyrazinamine)

6-(4-methyl-1-piperazinyl)-2-Pyrazinamine structure
1257709-49-1 structure
Product Name:6-(4-methyl-1-piperazinyl)-2-Pyrazinamine
CAS No:1257709-49-1
MF:C9H15N5
MW:193.248900651932
CID:1103374
PubChem ID:66520377
Update Time:2025-04-20

6-(4-methyl-1-piperazinyl)-2-Pyrazinamine Chemical and Physical Properties

Names and Identifiers

    • 6-(4-methyl-1-piperazinyl)-2-Pyrazinamine
    • AAAALKQXMYDFJS-UHFFFAOYSA-N
    • 6-(4-methylpiperazin-1-yl)pyrazin-2-amine
    • AKOS015942719
    • 4-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyrazinyl-6'-ylamine
    • 1257709-49-1
    • 4-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyrazinyl-6'-ylamine
    • SCHEMBL2640550
    • DB-414354
    • Inchi: 1S/C9H15N5/c1-13-2-4-14(5-3-13)9-7-11-6-8(10)12-9/h6-7H,2-5H2,1H3,(H2,10,12)
    • InChI Key: AAAALKQXMYDFJS-UHFFFAOYSA-N
    • SMILES: N1(C2C=NC=C(N)N=2)CCN(C)CC1

Computed Properties

  • Exact Mass: 193.13274550g/mol
  • Monoisotopic Mass: 193.13274550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 58.3Ų
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